3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H17ClFNO2S2/c17-13-10-12(5-6-14(13)18)23(20,21)19-11-16(7-1-2-8-16)15-4-3-9-22-15/h3-6,9-10,19H,1-2,7-8,11H2
• InChI Key: LIACXEDLNUDHLO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)C3=CC=CS3
• Molecular Formula: C16H17ClFNO2S2
• Molecular Weight: 373.9 g/mol

Description

The compound is a sulfonamide derivative, which is a class of organic compounds sharing a common functional group commonly represented as -S(=O)2-N-. Sulfonamides are known for their antibacterial activity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene ring, the introduction of the chloro and fluoro groups on the benzene ring, and the formation of the sulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The compound contains a benzene ring, which is a six-membered ring with alternating double bonds, and a thiophene ring, which is a five-membered ring containing four carbon atoms and a sulfur atom.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. F5224-0019 serves as an organoboron reagent in this process. Key features include mild reaction conditions, functional group tolerance, and environmental compatibility. . The mechanism involves oxidative addition and transmetalation, making it a versatile tool for synthetic chemistry.

Hydromethylation of Alkenes

When paired with a Matteson–CH₂–homologation, F5224-0019 enables formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but previously unknown. .

Anti-Viral Activity

Ethyl 1H-indole-3-carboxylates, derived from F5224-0019, exhibit anti-viral activity. .

Pharmacological Considerations

F5224-0019 derivatives, such as phenylboronic pinacol esters, are susceptible to hydrolysis. The kinetics depend on substituents in the aromatic ring, and the pH significantly influences the reaction rate. .

Chemical Properties

F5224-0019 has a molecular formula of C₁₆H₁₅ClFNOS₂. Its chemical properties include a chloro-fluoro substitution pattern and a sulfonamide group. .

Mechanism of Action

While the specific mechanism of action for this compound is not known, sulfonamides are generally known to inhibit bacterial growth by interfering with the synthesis of folic acid, a nutrient required by bacteria.

Future Directions

The future research directions for this compound could involve exploring its potential antibacterial activity, given that it is a sulfonamide derivative. Additionally, modifications to the structure of the compound could be explored to enhance its properties or activity.